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Compound of Interest

Compound Name: ZD-4190

Cat. No.: B1663494 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility, handling, and application

of ZD-4190, a potent inhibitor of Vascular Endothelial Growth Factor (VEGF) receptor tyrosine

kinases. The following protocols and data are intended to guide researchers in the effective use

of ZD-4190 in preclinical studies.

Compound Information
Name: ZD-4190

Mechanism of Action: ZD-4190 is a selective inhibitor of the VEGF receptor tyrosine kinases,

primarily targeting KDR (VEGFR-2) and Flt-1 (VEGFR-1). By blocking the ATP-binding site of

these receptors, ZD-4190 inhibits VEGF-stimulated endothelial cell proliferation and

angiogenesis, which are critical processes for tumor growth and metastasis.

Solubility Data
The solubility of ZD-4190 in various common laboratory solvents is summarized in the table

below. It is important to note that ZD-4190 is a hydrophobic compound with limited aqueous

solubility.
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Solvent Solubility
Concentration
(mM)

Notes

DMSO 12 mg/mL[1] 26.12 mM[1]

Recommended for

preparing high-

concentration stock

solutions.

Water Insoluble[1] -

ZD-4190 is practically

insoluble in aqueous

solutions.

Ethanol Data not available -

Methanol Data not available -

PBS (pH 7.4) Data not available -

Expected to be poorly

soluble based on its

insolubility in water.

Experimental Protocols
Preparation of ZD-4190 Stock Solution
This protocol describes the preparation of a high-concentration stock solution of ZD-4190 in

DMSO, suitable for long-term storage and dilution for in vitro experiments.

Materials:

ZD-4190 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Protocol:
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Allow the ZD-4190 powder and anhydrous DMSO to equilibrate to room temperature.

Weigh the desired amount of ZD-4190 powder using an analytical balance.

Add the appropriate volume of anhydrous DMSO to the ZD-4190 powder to achieve the

desired stock concentration (e.g., 10 mM or 20 mM).

Vortex the solution vigorously until the ZD-4190 is completely dissolved. Gentle warming

(e.g., in a 37°C water bath for a few minutes) can aid in dissolution.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to

avoid repeated freeze-thaw cycles.

Store the stock solution aliquots at -20°C for long-term storage.

Preparation of ZD-4190 Oral Suspension for In Vivo
Studies
This protocol details the preparation of a ZD-4190 suspension for oral administration (gavage)

in animal models, based on established in vivo studies.

Materials:

ZD-4190 powder

1% Polysorbate 80 (Tween® 80) in sterile water

Mortar and pestle or homogenizer

Sterile tubes for storage and administration

Calibrated pipettes

Protocol:

Weigh the required amount of ZD-4190 powder for the desired dosing concentration (e.g., 50

mg/kg).
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Triturate the ZD-4190 powder in a mortar and pestle to a fine consistency.

Prepare the vehicle by dissolving Polysorbate 80 to a final concentration of 1% in sterile

water.

Gradually add a small volume of the 1% Polysorbate 80 vehicle to the ZD-4190 powder while

triturating to form a smooth paste.

Continue to add the vehicle incrementally while mixing until the desired final volume and

concentration are achieved, ensuring a uniform suspension.[1]

Transfer the suspension to a sterile tube.

Vortex the suspension thoroughly before each administration to ensure homogeneity.

Visualization of Signaling Pathways and Workflows
ZD-4190 Inhibition of the VEGF Signaling Pathway
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Caption: ZD-4190 inhibits the VEGF signaling pathway.
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Experimental Workflow: In Vitro Angiogenesis Assay
(Tube Formation)

Preparation

Treatment

Incubation & Analysis

1. Coat wells with
Basement Membrane Extract

3. Seed cells onto
the matrix

2. Prepare endothelial
cell suspension

4. Add ZD-4190 or
vehicle control

5. Incubate for 4-18 hours
(37°C, 5% CO2)

6. Image tube formation
using microscopy

7. Quantify tube length,
branch points, and loops
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Caption: Workflow for an in vitro angiogenesis assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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